50-66-8

6-Methylmercaptopurine

In Stock

• CAS RN:
• 50-66-8

• Formula:
• C6H6N4S

• InChI:
• InChI=1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10)

• InChIKey:
• UIJIQXGRFSPYQW-UHFFFAOYSA-N

• 6-Methylmercaptopurine (6-MMP) is a metabolite of the purine synthesis and interconversion inhibitor 6-mercaptopurine (6-MP; ). It is formed from 6-MP via methylation by thiopurine S-methyltransferase. Levels of 6-MMP are increased in patients with altered thiopurine metabolism and associated with therapeutic resistance to 6-MP.
  6-Methylmercaptopurine, also known as thiopurine s-methylether, belongs to the class of organic compounds known as 6-thiopurines. 6-thiopurines are compounds containing a purine that carries a thiol group at the 6-position. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Methylmercaptopurine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 6-Methylmercaptopurine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids...

4,4'-Dichloroazoxybenzene

In Stock

• CAS RN:
• 21650-66-8

• Formula:
• C12H8Cl2N2O

• InChI:
• InChI=1S/C12H8Cl2N2O/c13-9-1-5-11(6-2-9)15-16(17)12-7-3-10(14)4-8-12/h1-8H

• InChIKey:
• NMAZIJPSESMWSA-UHFFFAOYSA-N

• 4,4'-Dichloroazoxybenzene is a useful research compound. Its molecular formula is C12H8Cl2N2O and its molecular weight is 267.11 g/mol. The purity is usually 95%.

Benzenamine, 3-[3-(trimethoxysilyl)propoxy]-

In Stock

• CAS RN:
• 71550-66-8

• Formula:
• C12H21NO4Si

• InChI:
• InChI=1S/C12H21NO4Si/c1-14-18(15-2,16-3)9-5-8-17-12-7-4-6-11(13)10-12/h4,6-7,10H,5,8-9,13H2,1-3H3

• InChIKey:
• HUPGCAGBHBJUJC-UHFFFAOYSA-N

• Benzenamine, 3-[3-(trimethoxysilyl)propoxy]- is a useful research compound. Its molecular formula is C12H21NO4Si and its molecular weight is 271.38 g/mol. The purity is usually 95%.

4-Isothiazolecarbonitrile, 3,5-dimethyl-

In Stock

• CAS RN:
• 13950-66-8

• Formula:
• C6H6N2S

• InChI:
• InChI=1S/C6H6N2S/c1-4-6(3-7)5(2)9-8-4/h1-2H3

• InChIKey:
• QOZDOEBUNQWUKA-UHFFFAOYSA-N

• 4-Isothiazolecarbonitrile, 3,5-dimethyl- is a useful research compound. Its molecular formula is C6H6N2S and its molecular weight is 138.19 g/mol. The purity is usually 95%.

1H-Benz[e]indolium, 2-[6-(acetylphenylamino)-1,3,5-hexatrienyl]-1,1-dimethyl-3-(4-sulfobutyl)-, inner salt

In Stock

• CAS RN:
• 63450-66-8

• Formula:
• C₃₂H₃₄N₂O₄S

• InChI:
• InChI=1S/C32H34N2O4S/c1-25(35)33(27-16-7-6-8-17-27)22-12-5-4-9-19-30-32(2,3)31-28-18-11-10-15-26(28)20-21-29(31)34(30)23-13-14-24-39(36,37)38/h4-12,15-22H,13-14,23-24H2,1-3H3

• InChIKey:
• BIRXJKJWUZPHPJ-UHFFFAOYSA-N

• 1H-Benz[e]indolium, 2-[6-(acetylphenylamino)-1,3,5-hexatrienyl]-1,1-dimethyl-3-(4-sulfobutyl)-, inner salt is a useful research compound. Its molecular formula is C₃₂H₃₄N₂O₄S and its molecular weight is 542.7 g/mol. The purity is usually 95%.

Thielavin A

In Stock

• CAS RN:
• 71950-66-8

• Formula:
• C29H30O10

• InChI:
• InChI=1S/C29H30O10/c1-10-9-18(30)15(6)22(31)19(10)28(36)38-26-14(5)12(3)21(24(33)17(26)8)29(37)39-25-13(4)11(2)20(27(34)35)23(32)16(25)7/h9,30-33H,1-8H3,(H,34,35)

• InChIKey:
• MGGMNKJGDSNTKZ-UHFFFAOYSA-N

• Thielavin A is a fungal metabolite originally isolated from T. terricola that is related to thielavin B. Thielavin A inhibits COX, blocking both the conversion of arachidonic acid to prostaglandin H2 (PGH2; ) and the conversion of PGH2 to PGE2 ( IC50s = 10 and 40 µM, respectively). Thielavin A also inhibits glucose-6-phosphatase in rat liver microsomes (IC50 = 4.6 µM). It is a non-competitive inhibitor of α-glucosidase from S. cerevisiae (IC50 = 23.8 µM;  Ki = 27.8 µM).
  The fungal metabolite, thielavin A, and its relatives are glucose-6-phosphatase inhibitors. The three benzoic acid units are essential for inhibition. Thielavin A was originally isolated as a inhibitor of prostaglandin biosynthesis. The closely related thielavin B is a telomerase and cell wall transglycosylation inhibitor.
  

N-[(4-methoxyphenyl)-[(2-phenylacetyl)amino]methyl]-2-phenylacetamide

Usually In Stock

• CAS RN:
• 314750-66-8

• Formula:
• C24H24N2O3

• InChI:
• InChI=1S/C24H24N2O3/c1-29-21-14-12-20(13-15-21)24(25-22(27)16-18-8-4-2-5-9-18)26-23(28)17-19-10-6-3-7-11-19/h2-15,24H,16-17H2,1H3,(H,25,27)(H,26,28)

• InChIKey:
• YJSDMQHDAOUJBO-UHFFFAOYSA-N

• N-[(4-methoxyphenyl)-[(2-phenylacetyl)amino]methyl]-2-phenylacetamide is a useful research compound. Its molecular formula is C24H24N2O3 and its molecular weight is 388.467. The purity is usually 95%.

7-Iodo-2-methyl-4-pyrrolidin-1-yl-quinoline

• CAS RN:
• 403850-66-8

• Formula:
• C14H15IN2

• InChI:
• InChI=1S/C14H15IN2/c1-10-8-14(17-6-2-3-7-17)12-5-4-11(15)9-13(12)16-10/h4-5,8-9H,2-3,6-7H2,1H3

• InChIKey:
• WUKXTJQCEGKRDX-UHFFFAOYSA-N

• 7-Iodo-2-methyl-4-pyrrolidin-1-yl-quinoline is a useful research compound. Its molecular formula is C14H15IN2 and its molecular weight is 338.19 g/mol. The purity is usually 95%.

(E)-ethyl 3-(4-chlorophenyl)-5-(3-(3,4-dimethoxyphenyl)acrylamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-66-8

• Formula:
• C26H22ClN3O6S

• InChI:
• InChI=1S/C26H22ClN3O6S/c1-4-36-26(33)23-18-14-37-24(22(18)25(32)30(29-23)17-9-7-16(27)8-10-17)28-21(31)12-6-15-5-11-19(34-2)20(13-15)35-3/h5-14H,4H2,1-3H3,(H,28,31)/b12-6+

• InChIKey:
• CTUIFZNPXQWCQH-WUXMJOGZSA-N

• (E)-ethyl 3-(4-chlorophenyl)-5-(3-(3,4-dimethoxyphenyl)acrylamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H22ClN3O6S and its molecular weight is 539.99. The purity is usually 95%.

N-[2-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]cyclopropanecarboxamide

In Stock

• CAS RN:
• 929450-66-8

• Formula:
• C23H19NO4

• InChI:
• InChI=1S/C23H19NO4/c1-12-9-16-17(11-20(25)27-19(16)10-13(12)2)22-21(24-23(26)14-7-8-14)15-5-3-4-6-18(15)28-22/h3-6,9-11,14H,7-8H2,1-2H3,(H,24,26)

• InChIKey:
• XFLNZJCNHJKCRN-UHFFFAOYSA-N

• N-[2-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C23H19NO4 and its molecular weight is 373.4 g/mol. The purity is usually 95%.

1-Bromo-4-(2,2-dibromoethenyl)-benzene

Usually In Stock

• CAS RN:
• 136350-66-8

• Formula:
• C8H5Br3

• InChI:
• InChI=1S/C8H5Br3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-5H

• InChIKey:
• WLRQSEXHEFWAJG-UHFFFAOYSA-N

• 1-Bromo-4-(2,2-dibromoethenyl)-benzene is a useful research compound. Its molecular formula is C8H5Br3 and its molecular weight is 340.84 g/mol. The purity is usually 95%.

2-Amino-3-ethylheptanoic acid

Usually In Stock

• CAS RN:
• 102450-66-8

• Formula:
• C9H19NO2

• InChI:
• InChI=1S/C9H19NO2/c1-3-5-6-7(4-2)8(10)9(11)12/h7-8H,3-6,10H2,1-2H3,(H,11,12)

• InChIKey:
• HJZMJXCMBQBTIK-UHFFFAOYSA-N

• 2-Amino-3-ethylheptanoic acid, also known as 2-Amino-3-ethylheptanoic acid, is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.256. The purity is usually 95%.

N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide

In Stock

• CAS RN:
• 1234850-66-8

• Formula:
• C21H22F2N2O3

• InChI:
• InChI=1S/C21H22F2N2O3/c22-17-6-2-1-5-16(17)21(27)25-11-9-15(10-12-25)13-24-20(26)14-28-19-8-4-3-7-18(19)23/h1-8,15H,9-14H2,(H,24,26)

• InChIKey:
• FWBRUAUEBROQEP-UHFFFAOYSA-N

• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C21H22F2N2O3 and its molecular weight is 388.415. The purity is usually 95%.

3-nitro-1-propyl-1H-pyrazole-5-carboxylic acid

Usually In Stock

• CAS RN:
• 1006950-66-8

• Formula:
• C7H9N3O4

• InChI:
• InChI=1S/C7H9N3O4/c1-2-3-9-5(7(11)12)4-6(8-9)10(13)14/h4H,2-3H2,1H3,(H,11,12)

• InChIKey:
• KNTOYMYZRCVKPJ-UHFFFAOYSA-N

• 3-nitro-1-propyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C7H9N3O4 and its molecular weight is 199.16 g/mol. The purity is usually 95%.

3-Bromo-2-methoxymethoxy-benzonitrile

In Stock

• CAS RN:
• 2065250-66-8

• Formula:
• C9H8BrNO2

• InChI:
• InChI=1S/C9H8BrNO2/c1-12-6-13-9-7(5-11)3-2-4-8(9)10/h2-4H,6H2,1H3

• InChIKey:
• LTYYNDPBWWHMNN-UHFFFAOYSA-N

• 3-Bromo-2-methoxymethoxy-benzonitrile is a useful research compound. Its molecular formula is C9H8BrNO2 and its molecular weight is 242.07 g/mol. The purity is usually 95%.

1-({3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}sulfonyl)azepane

In Stock

• CAS RN:
• 2549050-66-8

• Formula:
• C19H28N6O3S

• InChI:
• InChI=1S/C19H28N6O3S/c26-29(27,23-10-3-1-2-4-11-23)24-12-9-15(13-24)14-28-18-8-7-17-20-21-19(16-5-6-16)25(17)22-18/h7-8,15-16H,1-6,9-14H2

• InChIKey:
• MRGKZRSRAYBGBA-UHFFFAOYSA-N

• 1-({3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}sulfonyl)azepane is a useful research compound. Its molecular formula is C19H28N6O3S and its molecular weight is 420.5 g/mol. The purity is usually 95%.